2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-(3,4-dichlorophenyl)acetamide

• Molecular Formula: C22H14Cl2F3N3O2S
• Molecular Weight: 512.3 g/mol
• IUPAC Name: 2-[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(3,4-dichlorophenyl)acetamide
• InChI: InChI=1S/C22H14Cl2F3N3O2S/c1-32-14-5-2-12(3-6-14)19-9-16(22(25,26)27)15(10-28)21(30-19)33-11-20(31)29-13-4-7-17(23)18(24)8-13/h2-9H,11H2,1H3,(H,29,31)
• InChI Key: FWIJTDUMDSGLPO-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)SCC(=O)NC3=CC(=C(C=C3)Cl)Cl

Description

2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-(3,4-dichlorophenyl)acetamide is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. This compound is known for its unique properties and has been studied for its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-(3,4-dichlorophenyl)acetamide involves the inhibition of the enzyme cyclooxygenase-2 (COX-2). This enzyme is responsible for the production of prostaglandins, which are involved in the inflammatory response. By inhibiting COX-2, this compound can reduce inflammation and pain.
Biochemical and Physiological Effects:
2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-(3,4-dichlorophenyl)acetamide has been shown to exhibit anti-inflammatory and analgesic effects in various animal models. It has also been shown to have a low toxicity profile, making it a potential candidate for further development.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-(3,4-dichlorophenyl)acetamide in lab experiments is its ability to inhibit COX-2, which is involved in the inflammatory response. This makes it a potential candidate for the treatment of various diseases. However, one limitation is the need for further research to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the research of 2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-(3,4-dichlorophenyl)acetamide. One direction is to further investigate its potential applications in the treatment of various diseases such as arthritis and cancer. Another direction is to develop more potent and selective COX-2 inhibitors based on this compound. Additionally, further research is needed to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of 2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-(3,4-dichlorophenyl)acetamide involves the reaction of 3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)pyridine-2-thiol with 3,4-dichlorophenylacetyl chloride. The reaction is carried out in the presence of a base and a solvent, and the resulting product is purified through various techniques such as column chromatography.

Scientific Research Applications

2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-(3,4-dichlorophenyl)acetamide has been studied for its potential applications in the field of medicine. It has been shown to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various diseases such as arthritis and cancer.